Cas no 1443339-83-0 ((3,5-DICHLOROPHENYL)(THIOPHEN-3-YL)METHANOL)

• Product Name: (3,5-DICHLOROPHENYL)(THIOPHEN-3-YL)METHANOL
• CAS No: 1443339-83-0
• MF: C₁₁H₈Cl₂OS
• MW: 259.151619911194
• MDL: MFCD07775543
• CID: 5209401
• Update Time: 2026-03-06

(3,5-DICHLOROPHENYL)(THIOPHEN-3-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (3,5-DICHLOROPHENYL)(THIOPHEN-3-YL)METHANOL
• 3-Thiophenemethanol, α-(3,5-dichlorophenyl)-

• MDL： MFCD07775543
• Inchi： 1S/C11H8Cl2OS/c12-9-3-8(4-10(13)5-9)11(14)7-1-2-15-6-7/h1-6,11,14H
• InChI Key： IPAGTUADRRGXIW-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC(Cl)=C1)(C1C=CSC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on (3,5-DICHLOROPHENYL)(THIOPHEN-3-YL)METHANOL

Introduction to (3,5-DICHLOROPHENYL)(THIOPHEN-3-YL)METHANOL (CAS No. 1443339-83-0)

(3,5-DICHLOROPHENYL)(THIOPHEN-3-YL)METHANOL (CAS No. 1443339-83-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a dichlorophenyl group with a thiophene moiety, linked through a methylene bridge. The distinctive properties of this compound make it an attractive candidate for various applications, including drug development and the synthesis of advanced materials.

The (3,5-DICHLOROPHENYL)(THIOPHEN-3-YL)METHANOL molecule is composed of a 3,5-dichlorophenyl ring and a thiophene ring, connected by a methylene group. The presence of the chlorine atoms on the phenyl ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The thiophene ring, known for its aromaticity and sulfur-containing structure, adds further complexity and functionality to the molecule.

Recent research has highlighted the potential of (3,5-DICHLOROPHENYL)(THIOPHEN-3-YL)METHANOL in various scientific domains. In medicinal chemistry, this compound has been explored for its potential as a lead molecule in the development of new therapeutic agents. Studies have shown that (3,5-DICHLOROPHENYL)(THIOPHEN-3-YL)METHANOL exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound effectively inhibited the growth of cancer cells by targeting specific signaling pathways.

In addition to its medicinal applications, (3,5-DICHLOROPHENYL)(THIOPHEN-3-YL)METHANOL has also been investigated for its use in materials science. The unique electronic properties of the thiophene ring make it an excellent candidate for the synthesis of conductive polymers and organic semiconductors. Research in this area has shown that compounds containing thiophene moieties can be used to create materials with enhanced electrical conductivity and stability. These materials have potential applications in electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The synthesis of (3,5-DICHLOROPHENYL)(THIOPHEN-3-YL)METHANOL typically involves several steps, including the formation of the dichlorophenyl and thiophene intermediates, followed by their coupling through a suitable coupling reaction. Common methods for synthesizing this compound include Grignard reactions, Suzuki couplings, and other palladium-catalyzed cross-coupling reactions. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

One of the key challenges in working with (3,5-DICHLOROPHENYL)(THIOPHEN-3-YL)METHANOL is optimizing its solubility and stability in different solvents and environments. Researchers have developed various strategies to enhance these properties, such as modifying the substituents on the phenyl and thiophene rings or incorporating functional groups that improve solubility. These modifications can significantly impact the compound's performance in both biological systems and material applications.

In conclusion, (3,5-DICHLOROPHENYL)(THIOPHEN-3-YL)METHANOL (CAS No. 1443339-83-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure provides a foundation for further research and development, making it an exciting area of study for scientists and researchers worldwide. As new synthetic methods and application areas continue to emerge, the importance of this compound is likely to grow even further.